Cas no 1555664-75-9 (6-4-(trifluoroacetyl)piperazin-1-ylpyridine-3-carboxylic acid)

• Product Name: 6-4-(trifluoroacetyl)piperazin-1-ylpyridine-3-carboxylic acid
• CAS No: 1555664-75-9
• MF: C₁₂H₁₂F₃N₃O₃
• MW: 303.237193107605
• CID: 5631417
• PubChem ID: 83967781
• Update Time: 2025-10-31

6-4-(trifluoroacetyl)piperazin-1-ylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28290854
• 6-[4-(trifluoroacetyl)piperazin-1-yl]pyridine-3-carboxylic acid
• 1555664-75-9
• 6-4-(trifluoroacetyl)piperazin-1-ylpyridine-3-carboxylic acid

• Inchi： 1S/C12H12F3N3O3/c13-12(14,15)11(21)18-5-3-17(4-6-18)9-2-1-8(7-16-9)10(19)20/h1-2,7H,3-6H2,(H,19,20)
• InChI Key： TVRXRMSMRLPTPG-UHFFFAOYSA-N
• SMILES： FC(C(N1CCN(C2C=CC(C(=O)O)=CN=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 303.08307574g/mol
• Monoisotopic Mass: 303.08307574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 6-4-(trifluoroacetyl)piperazin-1-ylpyridine-3-carboxylic acid

Comprehensive Overview of 6-4-(Trifluoroacetyl)piperazin-1-ylpyridine-3-carboxylic Acid (CAS No. 1555664-75-9)

6-4-(Trifluoroacetyl)piperazin-1-ylpyridine-3-carboxylic Acid (CAS No. 1555664-75-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug design and development. Its molecular structure combines a pyridine-3-carboxylic acid core with a trifluoroacetylpiperazine moiety, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated compounds like 6-4-(Trifluoroacetyl)piperazin-1-ylpyridine-3-carboxylic Acid has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in the development of next-generation pharmaceuticals, particularly in areas such as central nervous system (CNS) therapeutics and anticancer agents. Researchers are increasingly exploring the role of trifluoroacetyl groups in improving drug bioavailability, a topic frequently searched in academic and industrial databases.

The compound’s CAS No. 1555664-75-9 is often referenced in patent literature and scientific journals, highlighting its relevance in medicinal chemistry. One of the key advantages of this molecule is its ability to act as a building block for more complex structures, enabling the creation of targeted therapies. For instance, its piperazine ring can facilitate interactions with biological receptors, while the carboxylic acid group offers opportunities for further derivatization. This dual functionality aligns with current trends in fragment-based drug discovery, a hot topic in AI-driven drug development discussions.

From a synthetic perspective, 6-4-(Trifluoroacetyl)piperazin-1-ylpyridine-3-carboxylic Acid is synthesized through multi-step organic reactions, often involving amide coupling and nucleophilic substitution. The presence of the trifluoroacetyl group introduces challenges in purification, which has led to innovations in chromatographic techniques and green chemistry approaches. These advancements are frequently searched by chemists aiming to optimize synthetic workflows and reduce environmental impact.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals, where its structural motifs could contribute to the development of novel pesticides or herbicides. The trifluoromethyl group is known to enhance the activity of agrochemicals, a feature that resonates with the growing demand for sustainable crop protection solutions. This intersection of chemistry and agriculture is a trending topic in scientific forums and search engine queries.

In summary, 6-4-(Trifluoroacetyl)piperazin-1-ylpyridine-3-carboxylic Acid (CAS No. 1555664-75-9) represents a promising scaffold in modern chemical research. Its applications span drug discovery, agrochemical innovation, and material science, making it a subject of ongoing investigation. As the scientific community continues to explore fluorinated building blocks and piperazine derivatives, this compound is poised to remain a focal point in cutting-edge research and development.